Cas no 941999-95-7 ((2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}prop-2-enamide)

• Product Name: (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}prop-2-enamide
• CAS No: 941999-95-7
• MF: C₁₉H₁₇N₅O₃
• MW: 363.369983434677
• CID: 6420785
• PubChem ID: 18565629
• Update Time: 2025-07-09

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}prop-2-enamide
• 2-Propenamide, 3-(1,3-benzodioxol-5-yl)-N-[[1-(4-methylphenyl)-1H-tetrazol-5-yl]methyl]-
• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}prop-2-enamide
• F2070-0565
• 941999-95-7
• (Z)-3-(1,3-benzodioxol-5-yl)-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]prop-2-enamide
• AKOS024625448
• (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)acrylamide

• Inchi： 1S/C19H17N5O3/c1-13-2-6-15(7-3-13)24-18(21-22-23-24)11-20-19(25)9-5-14-4-8-16-17(10-14)27-12-26-16/h2-10H,11-12H2,1H3,(H,20,25)/b9-5-
• InChI Key： LKVYTMBTLHHQFT-UITAMQMPSA-N
• SMILES： O1COC2C=CC(/C=C\C(NCC3=NN=NN3C3C=CC(C)=CC=3)=O)=CC1=2

Computed Properties

• Exact Mass: 363.13313942g/mol
• Monoisotopic Mass: 363.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 12.73±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}prop-2-enamide

CAS No. 941999-95-7: (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}prop-2-enamide

The compound with CAS No. 941999-95-7, known as (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}prop-2-enamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural features and promising properties.

The molecular structure of this compound is characterized by a conjugated system involving a benzodioxole moiety and a tetrazole group. The presence of these functional groups contributes to its electronic properties and reactivity. Recent studies have highlighted the importance of such structures in drug design and materials science. For instance, the benzodioxole group is known for its stability and ability to participate in hydrogen bonding, while the tetrazole group imparts strong electron-withdrawing characteristics.

One of the most notable aspects of this compound is its potential in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules due to its amphiphilic nature. The compound's ability to form stable complexes with various drugs has been demonstrated in recent in vitro studies. Furthermore, its biocompatibility has been validated through cytotoxicity assays, making it a promising candidate for targeted drug delivery applications.

In addition to its pharmaceutical applications, this compound has shown potential in the field of bioimaging. Its fluorescence properties under specific wavelengths have been exploited for tracking purposes in cellular environments. A recent study published in a leading chemistry journal demonstrated its effectiveness as a fluorescent probe for monitoring cellular processes in real-time.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzodioxole ring through oxidative coupling and the subsequent incorporation of the tetrazole group via click chemistry. Recent advancements in catalytic systems have significantly improved the yield and purity of this synthesis pathway.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and UV-vis spectroscopy. These analyses have provided insights into its molecular conformation and electronic transitions. The results align with theoretical calculations based on density functional theory (DFT), further validating its structural integrity.

Looking ahead, ongoing research is focused on optimizing the compound's properties for specific applications. For example, efforts are being made to enhance its solubility in aqueous media without compromising its stability. Additionally, investigations into its interaction with biological systems are expected to shed light on its pharmacokinetic profile.

In conclusion, the compound with CAS No. 941999-95-7 represents a significant advancement in organic chemistry. Its unique structure and versatile properties make it a valuable asset in diverse fields ranging from pharmaceuticals to materials science. As research continues to uncover new applications and optimize its performance, this compound is poised to play an increasingly important role in scientific innovation.